Cas no 1221722-09-3 (2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid)
1221722-09-3 structure
Product Name:2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid
CAS No:1221722-09-3
MF:C15H11F3O2
MW:280.241854906082
CID:2621645
PubChem ID:53227627
Update Time:2025-04-21
2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-METHYL-3-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- AKOS014880671
- 2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid, 95%
- 1221722-09-3
- KEMKCGIGKRACQU-UHFFFAOYSA-N
- 2-Methyl-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
- DTXSID10691160
- 2-Methyl-4'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
- A1-82956
- SCHEMBL2745460
- MFCD18321779
- 2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid
-
- Inchi: 1S/C15H11F3O2/c1-9-12(3-2-4-13(9)14(19)20)10-5-7-11(8-6-10)15(16,17)18/h2-8H,1H3,(H,19,20)
- InChI Key: KEMKCGIGKRACQU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C)(F)F
Computed Properties
- Exact Mass: 280.07111408Da
- Monoisotopic Mass: 280.07111408Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 37.3Ų
2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
1221722-09-3 (2-Methyl-3-(4-trifluoromethylphenyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk